Cas no 102284-41-3 (tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate
• CAS No: 102284-41-3
• MF: C₁₁H₁₈ClNO₃
• MW: 247.718522548676
• CID: 1132621
• PubChem ID: 1502049
• Update Time: 2025-10-29

tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(chloroacetyl)-, 1,1-dimethylethyl ester,(2S)-
• (S)-tert-butyl 2-(2-chloroacetyl)pyrrolidine-1-carboxylate
• 2-(2-chloroacetyl)pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate
• 102284-41-3
• 1-Pyrrolidinecarboxylic acid, 2-(2-chloroacetyl)-, 1,1-dimethylethyl ester, (2S)-
• AKOS026727008
• SCHEMBL3601048
• EN300-152593
• Z1505698210
• tert-butyl(2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H18ClNO3/c1-11(2,3)16-10(15)13-6-4-5-8(13)9(14)7-12/h8H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： FXJFCSOQVPPIHK-QMMMGPOBSA-N
• SMILES： ClCC([C@@H]1CCCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 58.0783
• Monoisotopic Mass: 247.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate

Comprehensive Guide to tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate (CAS No. 102284-41-3)

tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate (CAS No. 102284-41-3) is a specialized chiral compound widely used in pharmaceutical synthesis and organic chemistry research. This Boc-protected pyrrolidine derivative serves as a crucial intermediate in the production of various bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. With its unique stereochemical properties and reactive functional groups, this compound has gained significant attention in medicinal chemistry and drug discovery programs.

The molecular structure of tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate features a pyrrolidine ring with a chloroacetyl group at the 2-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom. This combination of functional groups makes it particularly valuable for peptide coupling reactions and asymmetric synthesis. The compound's chiral center at the 2-position allows for the creation of enantiomerically pure products, which is essential in modern pharmaceutical manufacturing where stereoselectivity is often critical for biological activity.

Recent trends in pharmaceutical research have increased demand for high-purity chiral intermediates like tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate. Many researchers are searching for information about "Boc-protected amino acid derivatives" and "chiral building blocks for drug synthesis," reflecting the growing importance of such compounds in drug development. The compound's versatility makes it valuable for creating peptidomimetics and small molecule inhibitors, particularly in the development of treatments for viral infections and neurological disorders.

In synthetic applications, tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate serves as a precursor for various pharmaceutical intermediates. The chloroacetyl group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups, while the Boc protecting group can be selectively removed under mild acidic conditions. This dual functionality makes the compound particularly useful in multi-step synthesis and combinatorial chemistry approaches that are currently popular in drug discovery programs.

The compound's stability and handling characteristics make it suitable for various laboratory-scale reactions and industrial processes. Researchers often inquire about "storage conditions for Boc-protected compounds" and "handling precautions for chloroacetyl derivatives," indicating practical concerns in working with this material. Proper storage in a cool, dry environment under inert atmosphere can maintain the compound's stability for extended periods, making it a reliable reagent for synthetic projects.

Quality control of tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure high chemical and enantiomeric purity. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles has made the reliable sourcing of high-quality intermediates like this compound more important than ever. Many manufacturers now provide detailed certificates of analysis and technical data sheets to meet these stringent requirements.

From a market perspective, the demand for chiral synthetic intermediates such as tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate continues to grow, driven by the expanding pharmaceutical sector and increasing investment in small molecule drug development. Industry analysts note particular interest in compounds that can serve as building blocks for CNS-targeting drugs and antiviral agents, areas where this intermediate shows significant potential. The compound's utility in creating protease inhibitors makes it relevant to current research into treatments for various viral infections.

Environmental and safety considerations are increasingly important factors in chemical sourcing decisions. While tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate requires standard laboratory precautions, its use in green chemistry applications has been explored, particularly in reactions where it can contribute to atom economy and reduced waste generation. Researchers are investigating more sustainable methods for producing and utilizing such intermediates, aligning with broader trends toward environmentally friendly synthesis.

The future outlook for tert-butyl (2S)-2-(2-chloroacetyl)pyrrolidine-1-carboxylate appears positive, with its applications likely to expand as new therapeutic targets are identified. The compound's role in the synthesis of biologically active molecules ensures its continued relevance in medicinal chemistry. As pharmaceutical companies seek to streamline their drug discovery pipelines and improve synthetic efficiency, high-quality intermediates like this will remain essential tools for researchers and process chemists alike.